Cas no 1131587-61-5 (Isopentyl 5-bromo-2-hydroxybenzoate)

• Product Name: Isopentyl 5-bromo-2-hydroxybenzoate
• CAS No: 1131587-61-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• MDL: MFCD11112951
• CID: 1030562
• PubChem ID: 44829088
• Update Time: 2025-04-20

Isopentyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Isopentyl 5-bromo-2-hydroxybenzoate
• 3-Methylbutyl 5-bromo-2-hydroxybenzoate
• 3-methylbutyl 5-bromanyl-2-oxidanyl-benzoate
• 5-bromo-2-hydroxybenzoic acid 3-methylbutyl ester
• DTXSID60661171
• AKOS015915515
• A802772
• 1131587-61-5
• Isopentyl5-bromo-2-hydroxybenzoate
• DB-319692

• MDL： MFCD11112951
• Inchi： 1S/C12H15BrO3/c1-8(2)5-6-16-12(15)10-7-9(13)3-4-11(10)14/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： ULQCGFRSLWBFIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OCCC(C)C)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų